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Compound of Interest

Compound Name: 4-Ethylbenzyl alcohol

Cat. No.: B1584531

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Ethylbenzyl alcohol, a key
aromatic alcohol intermediate. It covers its physicochemical properties, spectroscopic data,
synthesis protocols, applications in research and development, and essential safety
information.

Physicochemical Properties

4-Ethylbenzyl alcohol is an aromatic alcohol characterized by a benzene ring substituted with
an ethyl group and a hydroxymethyl group at the para position.[1] It typically appears as a
colorless to pale yellow liquid.[1][2][3]

Table 1: Physicochemical Data for 4-Ethylbenzyl alcohol
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Property Value Source(s)

CAS Number 768-59-2 [11[4115]

Molecular Formula CoH120 [11[415]

Molecular Weight 136.19 g/mol [4115][6]
Colorless to pale yellow clear

Appearance . [11[21[3]1[7]
liquid

Boiling Point 115-117 °C @ 9 mm Hg [3][5]I8]

241.84 °C @ 760 mm Hg )

(estimated)

Melting Point 85-86.5 °C [31[51[8]

Density 1.028 g/mL at 25 °C [3][5]18]

0.994 to 0.998 g/mL at 20 °C

[4]

Refractive Index (n2°/D)

1.5260 to 1.5300

(410518l

Flash Point 220 °F (104.44 °C) [41[5]1[8]
pKa 14.48 + 0.10 (Predicted) [31[5]
LogP 2.270 [5]
IUPAC Name (4-ethylphenyl)methanol [7119]
SMILES CCC1=CC=C(C=C1)CO [1][7][9]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 4-Ethylbenzyl alcohol.

Table 2: 1H NMR Spectral Data
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Assignment Chemical Shift (ppm) Source
Aromatic H (d) 7.190 [10]
Aromatic H (d) 7.134 [10]
-CH20H (s) 4.500 [10]
-CH2-CHs (q) 2.608 [10]
-CH2-CHs (t) 1.204 [10]

Solvent: CDCIs, Frequency:
399.65 MHZz[10]

Additional spectroscopic data including IR and Mass Spectrometry are available through
various chemical suppliers and databases.[9][10]

Synthesis and Experimental Protocols

4-Ethylbenzyl alcohol can be synthesized through the reduction of 4-ethylbenzaldehyde. This
common laboratory procedure utilizes a mild reducing agent like sodium borohydride. A similar
general procedure is reported for the synthesis of related benzyl alcohols.[11]

Objective: To synthesize 4-Ethylbenzyl alcohol from 4-ethylbenzaldehyde.
Materials:

e 4-ethylbenzaldehyde

¢ Sodium borohydride (NaBHa)

e Methanol (MeOH)

 Diethyl ether

» Saturated aqueous ammonium chloride (NH4Cl)

¢ Anhydrous magnesium sulfate (MgSOQOa)
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Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: Dissolve 4-ethylbenzaldehyde (1 equivalent) in methanol in a round-bottom
flask equipped with a magnetic stirrer. Cool the solution in an ice bath.

Reduction: Slowly add sodium borohydride (2 equivalents) portion-wise to the stirred
solution, maintaining the temperature below 10 °C.

Reaction Monitoring: After the addition is complete, remove the ice bath and stir the reaction
mixture at room temperature for 1-2 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

Work-up: Once the reaction is complete, carefully quench the reaction by slowly adding
saturated aqueous NH4Cl solution.

Extraction: Remove the methanol under reduced pressure using a rotary evaporator. Extract
the aqueous residue with diethyl ether (3 times).

Purification: Combine the organic layers and wash with brine. Dry the organic layer over
anhydrous MgSOea, filter, and concentrate under reduced pressure to yield the crude 4-
Ethylbenzyl alcohol.

Analysis: The final product can be further purified by column chromatography if necessary
and characterized by NMR and GC-MS to confirm its identity and purity.[7][12]
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Workflow: Synthesis of 4-Ethylbenzyl alcohol

Reaction
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:
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l
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y
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y

7. Extract with Diethyl Ether

l
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:
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Final Product

4-Ethylbenzyl alcohol
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Caption: General workflow for the synthesis of 4-Ethylbenzyl alcohol.
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Applications in Research and Drug Development

4-Ethylbenzyl alcohol serves as a versatile building block in organic synthesis.[3][5][12] Its
primary hydroxyl group can be readily converted into other functional groups, such as
aldehydes, carboxylic acids, esters, and ethers, making it a valuable intermediate for
constructing more complex molecules.

o Chemical Synthesis: It is widely used in chemical synthesis studies as a starting material or
intermediate.[3][5][12]

o Fragrance and Cosmetics: Like many benzyl alcohol derivatives, it finds use in the fragrance
and cosmetics industry.[1][2]

e Drug Development Intermediate: While direct applications in drug molecules are not
prominent, its structure is analogous to other key linkers and building blocks. For example,
the related 4-aminobenzyl alcohol is a critical self-immolative linker in antibody-drug
conjugates (ADCs).[13] The chemical reactivity of 4-Ethylbenzyl alcohol makes it a suitable
candidate for incorporation into various molecular scaffolds during the drug discovery
process. Benzyl alcohol itself is a widely used excipient in pharmaceutical formulations,
acting as a solvent and a bacteriostatic preservative in injectable medications.[14][15]
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Logical Role in Synthesis
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Caption: Role of 4-Ethylbenzyl alcohol as a versatile chemical intermediate.

Analytical Methods

The purity and identity of 4-Ethylbenzyl alcohol are typically assessed using standard

analytical techniques. Commercial suppliers often specify purity of >98% determined by Gas
Chromatography (GC).[7][12][16] High-Performance Liquid Chromatography (HPLC) methods
are also applicable for analysis and purification.[17]
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Analytical Workflow for Quality Control
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Caption: Standard analytical workflow for 4-Ethylbenzyl alcohol.

Safety and Handling

4-Ethylbenzyl alcohol is classified as an irritant. It is essential to handle this chemical with
appropriate personal protective equipment in a well-ventilated area.

Table 3: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)
Hazard H315 Causes skin irritation [519]
Causes serious eye
H319 I [51[°]
irritation

) Wash skin thoroughly
Precautionary P264 tter hand [5]
after handling.

Wear protective
loves/eye
P280 ) _ d [5]
protection/face

protection.

IF ON SKIN: Wash
P302+P352 _ [5]
with plenty of water.

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact [5]

lenses, if present and

easy to do. Continue

rinsing.

Toxicity:

e Oral LD50 (Rat): 3,900 mg/kg (for the related compound 4-Methylbenzyl alcohol, indicating
low acute oral toxicity).[18][19]

e |tis irritating to the eyes and skin.[2][8]

Storage: Store in a cool, dry, well-ventilated place, sealed in a dry environment at room
temperature, and away from open flames or high temperatures.[2][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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